molecular formula C14H20N2O2 B8300574 2-Dimethylamino-6-vinyl-isonicotinic acid tert-butyl ester

2-Dimethylamino-6-vinyl-isonicotinic acid tert-butyl ester

Cat. No.: B8300574
M. Wt: 248.32 g/mol
InChI Key: LUQTUFMMGMFTQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Dimethylamino-6-vinyl-isonicotinic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H20N2O2

Molecular Weight

248.32 g/mol

IUPAC Name

tert-butyl 2-(dimethylamino)-6-ethenylpyridine-4-carboxylate

InChI

InChI=1S/C14H20N2O2/c1-7-11-8-10(9-12(15-11)16(5)6)13(17)18-14(2,3)4/h7-9H,1H2,2-6H3

InChI Key

LUQTUFMMGMFTQO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C1=CC(=NC(=C1)N(C)C)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-dimethylamino-isonicotinic acid tert-butyl ester (770 mg, 3.00 mmol) in dioxane (45 mL), Cs2CO3 (1270 mg, 3.90 mmol) followed by P(tert.-Bu)3 (30 mg, 0.15 mmol) and 2,4,6-trivinylcyclotriboroxane pyridine complex (722 mg, 3.00 mmol, prepared according to F. Kerins, D. F. O'Shea J. Org. Chem. 67 (2002) 4968-4971) is added. The mixture is degassed and put under argon before Pd2(dba)3 (82 mg, 0.09 mmol) is added. The mixture is stirred at 100° C. for 15 h before it is cooled to rt and filtered over a short silica gel pad eluting with DCM. The filtrate is concentrated and purified on prep. TLC plates with DCM to give 2-dimethylamino-6-vinyl-isonicotinic acid tert-butyl ester (885 mg) as a red to brownish resin; LC-MS: tR=0.82 min, [M+1]+=249.37.
Quantity
770 mg
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
1270 mg
Type
reactant
Reaction Step Two
[Compound]
Name
3
Quantity
30 mg
Type
reactant
Reaction Step Three
Quantity
722 mg
Type
reactant
Reaction Step Three
Quantity
45 mL
Type
solvent
Reaction Step Four
Quantity
82 mg
Type
catalyst
Reaction Step Five

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